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Abstract

2-Phosphonobutane-1,2,4-Tricarboxylic Acid (PBTC) is a versatile organophosphonate
renowned for its exceptional efficacy as a scale and corrosion inhibitor in industrial water
treatment systems.[1][2][3] Its unique molecular structure, which combines both phosphonic
acid and carboxylic acid functional groups, imparts superior stability and performance in harsh
conditions of high temperature, pH, and hardness.[4] This guide provides a comprehensive
overview of the chemical and physical properties of PBTC, its synthesis, mechanisms of action,
and a summary of toxicological and environmental fate data. While its primary applications are
industrial, this document aims to provide a thorough technical resource for researchers and
scientists across various disciplines.

Chemical and Physical Properties

PBTC is a colorless to light yellow, transparent liquid in its common commercially available
50% aqueous solution form.[4] The presence of both phosphonate and carboxylate groups
allows for strong chelation of metal ions and effective dispersion of mineral scales.[1][5]

Table 1: Physical and Chemical Properties of PBTC

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1206014?utm_src=pdf-interest
https://maxwelladditives.com/pbtc-chemical-the-perfect-synergistic-solution-for-advanced-metal-surface-treatment/
https://www.koyewater.com/new_detail/PBTC-is-a-highly-effective-and-versatile-phosphonate-compound-used-as-a-scale-and-corrosion-inhibitor-in-various-industries.html
https://atamankimya.com/sayfalaralfabe.asp?LanguageID=2&cid=3&id=2867&id2=4928
https://www.irowater.com/products/pbtc-50/
https://www.irowater.com/products/pbtc-50/
https://maxwelladditives.com/pbtc-chemical-the-perfect-synergistic-solution-for-advanced-metal-surface-treatment/
https://aquapharm-india.com/2-phosphonobutane-1-2-4-tricarboxylic-acid-pbtc/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206014?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)

Chemical Formula C7H1100P [6]

Molecular Weight 270.13 g/mol [6]

CAS Number 37971-36-1 [6]
Colorless to light yellow

Appearance transparent liquid (50% [4]
solution)

Density (20°C) > 1.27 g/cm3 (50% solution) [4]

pH (1% water solution) 15-2.0 [4]

Melting Point -15°C [7]

- ) ~100°C (for 50% aqueous

Boiling Point ) [7]
solution)

Water Solubility Completely miscible [7]
11.4 kPa @ 50°C (for 50%

Vapor Pressure ) [7]
agueous solution)

Table 2: Specifications of a Typical 50% PBTC Solution
Parameter Specification Reference(s)
Active Acid Content 49.0 - 51.0% [4]
Phosphorous Acid (as PO3s37) <0.8% [4]
Phosphoric Acid (as POa437) <0.5% [4]
Iron (as Fe) < 20.0 ppm [4]
Chloride <10.0 ppm [4]

Synthesis of Phosphonobutane Tricarboxylic Acid
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The industrial synthesis of PBTC typically involves a multi-step process. A common method is
the reaction of a dialkyl phosphite with a dialkyl maleate, followed by a Michael addition with an
alkyl acrylate, and subsequent hydrolysis.[4]

Experimental Protocol for PBTC Synthesis

This protocol is a generalized representation based on common industrial synthesis
descriptions.[8][9][10][11]

Materials:

o Dimethyl phosphite

e Dimethyl maleate

e Sodium methoxide (as a catalyst)
e Methyl acrylate

e Hydrochloric acid (for hydrolysis)
e Methanol

Procedure:

o Formation of Tetramethyl Phosphonosuccinate: In a reaction vessel, dimethyl phosphite and
dimethyl maleate are reacted in the presence of a basic catalyst, such as sodium methoxide.
This is an exothermic reaction and requires cooling to maintain the desired temperature.

» Michael Addition: The resulting tetramethyl phosphonosuccinate is then reacted with methyl
acrylate. This step forms the pentamethyl ester of 2-phosphonobutane-1,2,4-tricarboxylic
acid.

e Hydrolysis: The pentamethyl ester is hydrolyzed using a strong acid, such as hydrochloric
acid, under reflux. This step removes the methyl groups, yielding the final PBTC product.

 Purification: The final product is a 50% aqueous solution of PBTC. Further purification steps
may be employed to remove any unreacted starting materials or byproducts.
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PBTC Synthesis Workflow

Start Materials:
- Dimethyl Phosphite
- Dimethyl Maleate
- Sodium Methoxide

Reaction 1:
Formation of Tetramethyl Methyl Acrylate
Phosphonosuccinate

Reaction 2:
Michael Addition

Pentamethyl Ester of PBTC

Hydrochloric Acid

Hydrolysis

PBTC (50% Aqueous Solution)
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A simplified workflow for the synthesis of PBTC.

Mechanism of Action
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PBTC's primary functions are scale and corrosion inhibition, which are crucial in industrial
water systems.

Scale Inhibition

PBTC is a highly effective inhibitor of mineral scale formation, particularly calcium carbonate.
[12][13] It functions through a "threshold effect," where sub-stoichiometric concentrations can
significantly delay or prevent scale formation.[6] The mechanism involves adsorption of PBTC
onto the active growth sites of mineral crystals, disrupting their lattice structure and preventing
further growth.

Table 3: Calcium Carbonate Scale Inhibition Efficiency of PBTC

PBTC Concentration (ppm) Scale Inhibition (%) Reference(s)
15 ~35 [12]
30 ~40 [12]
60 ~44 [12]

Conditions: High CaCOs supersaturation.

Corrosion Inhibition

PBTC acts as an anodic inhibitor, forming a protective film on metal surfaces, particularly
carbon steel.[14][15] This film acts as a barrier, preventing the electrochemical reactions that
lead to corrosion. The phosphonate and carboxylate groups in the PBTC molecule adsorb onto
the metal surface, creating a stable, protective layer.[14]
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PBTC Molecules in Solution

Corrosion Inhibition Mechanism of PBTC

Adsorption of PBTC
on Metal Surface

)
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Mechanism of corrosion inhibition by PBTC on a metal surface.

Toxicological and Environmental Profile

Toxicity

PBTC exhibits low acute toxicity.[7] However, as an acidic substance, it can cause irritation

upon contact with eyes and skin.[16]

Table 4: Acute Toxicity Data for PBTC

Test Species Result Reference(s)
Oral LDso Rat > 6500 mg/kg [16]
Dermal LDso Rat > 4000 mg/kg [16]

> 1.979 mg/L (sodium

Inhalation LCso (4h) Rat [16]
salt)

Skin Irritation Rabbit Non-irritating [16]

Eye Irritation Rabbit Moderately irritating [16]

PBTC has tested negative in Ames tests and an in vitro chromosomal aberration test.[7]

Environmental Fate
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PBTC is not readily biodegradable.[7] However, it can undergo photodegradation in water in
the presence of photochemically induced sensitizers.[7] Due to its high water solubility, the
primary environmental compartment for PBTC is the hydrosphere.[7] It is not expected to

bioaccumulate.[16]

Environmental Fate of PBTC

Release into
Aquatic Environment

Photodegradation
(in presence of sensitizers)

No Significant Bioaccumulation

Low Biodegradability

Click to download full resolution via product page

A summary of the environmental fate of PBTC.

Relevance to Drug Development

Based on a comprehensive review of available literature, there is currently no evidence to
suggest that Phosphonobutane Tricarboxylic Acid is used in any pharmaceutical formulations
or possesses any specific biological activity relevant to drug development. Its established
applications are confined to industrial processes, primarily as a scale and corrosion inhibitor.
The toxicological profile, while indicating low acute toxicity, has not been evaluated under the
rigorous standards required for pharmaceutical excipients or active pharmaceutical ingredients.
Therefore, its application in the field of drug development is not supported by current scientific

data.

Conclusion
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Phosphonobutane Tricarboxylic Acid is a highly effective and widely used scale and corrosion
inhibitor with well-characterized chemical and physical properties. Its synthesis is a multi-step
process yielding a stable and efficient product. The mechanisms of scale and corrosion
inhibition are based on surface adsorption and the formation of a protective film. While
toxicological data indicates low acute toxicity, its environmental persistence warrants
responsible handling and disposal. At present, the applications of PBTC are exclusively
industrial, with no documented use or investigation in the realm of drug development. This
guide serves as a detailed technical resource for understanding the fundamental properties
and applications of this important industrial chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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